N-(1,3-dioxoisoindol-5-yl)-3-(4-fluorophenyl)sulfonylpropanamide

• IUPAC Name: N-(1,3-dioxoisoindol-5-yl)-3-(4-fluorophenyl)sulfonylpropanamide
• InChI: InChI=1S/C17H13FN2O5S/c18-10-1-4-12(5-2-10)26(24,25)8-7-15(21)19-11-3-6-13-14(9-11)17(23)20-16(13)22/h1-6,9H,7-8H2,(H,19,21)(H,20,22,23)
• InChI Key: OOHBPLFZYNTOEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)S(=O)(=O)CCC(=O)NC2=CC3=C(C=C2)C(=O)NC3=O
• Molecular Formula: C17H13FN2O5S
• Molecular Weight: 376.4 g/mol

Description

N-(1,3-dioxoisoindol-5-yl)-3-(4-fluorophenyl)sulfonylpropanamide, commonly known as DAS-181, is a small molecule therapeutic agent that has shown promising results in treating influenza and parainfluenza viruses. DAS-181 is a fusion protein that targets and cleaves sialic acid receptors on the surface of these viruses, preventing their entry into host cells.

Scientific Research Applications

Light Harvesting and Topoisomerase II Inhibition

Research on aromatic halogen-substituted bioactive sulfonamidobenzoxazole compounds, similar in structural complexity to N-(1,3-dioxoisoindol-5-yl)-3-(4-fluorophenyl)sulfonylpropanamide, has demonstrated potential applications in light harvesting efficiency and the development of novel inhibitor molecules for Topoisomerase II enzyme. These findings suggest that similar compounds might be explored for their utility in designing new dye-sensitized solar cells (DSSCs) and as lead compounds in pharmaceutical research (Mary et al., 2019).

Cyclooxygenase-2 Inhibition

Compounds containing the sulfonamide group have been identified as selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. Research has shown that the introduction of a fluorine atom into the structure of these compounds can significantly enhance their selectivity and potency as COX-2 inhibitors, leading to the development of potent, highly selective, and orally active COX-2 inhibitors for the treatment of conditions such as rheumatoid arthritis and osteoarthritis (Hashimoto et al., 2002).

Fluorescent Molecular Probes

The development of new fluorescent solvatochromic dyes for use as molecular probes in biological studies has been facilitated by compounds with sulfonyl groups and aromatic structures. These compounds exhibit strong solvent-dependent fluorescence, making them suitable for developing ultra-sensitive fluorescent molecular probes to study various biological events and processes (Diwu et al., 1997).

Insecticidal Activity

The sulfoximine class of insecticides, represented by sulfoxaflor, showcases the utility of sulfonamide-containing compounds in developing broad-spectrum insecticides. Sulfoxaflor has shown efficacy against many sap-feeding insect pests, including those resistant to other classes of insecticides, highlighting the potential for similar compounds to be developed for agricultural applications (Zhu et al., 2011).

Antimicrobial and Anticancer Properties

Sulfonamide derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. These compounds have shown promising activity against various bacterial and fungal strains, as well as against cancer cell lines. The research suggests potential applications in developing new antimicrobial agents and cancer therapeutics (Janakiramudu et al., 2017).